4-{2-methyl-6-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine

Specification

• CAS No.: 2548987-19-3
• Molecular Formula: C17H23N7O
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-[2-methyl-6-(4-pyrazin-2-ylpiperazin-1-yl)pyrimidin-4-yl]morpholine
• Standard InChI: InChI=1S/C17H23N7O/c1-14-20-15(12-16(21-14)24-8-10-25-11-9-24)22-4-6-23(7-5-22)17-13-18-2-3-19-17/h2-3,12-13H,4-11H2,1H3
• Standard InChI Key: PKUUPGMIMSEESZ-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC(=N1)N2CCOCC2)N3CCN(CC3)C4=NC=CN=C4
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)N3CCN(CC3)C4=NC=CN=C4

Introduction

The compound 4-{2-methyl-6-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine is a complex organic molecule that incorporates several key structural elements, including a pyrimidine ring, a piperazine ring, and a morpholine ring. These components are linked together with specific functional groups, such as methyl and pyrazin-2-yl substituents. Despite the lack of specific information on this exact compound in the provided search results, we can infer its potential properties and applications based on similar compounds and their structural components.

Structural Components and Their Significance

• Pyrimidine Ring: This is a common motif in many pharmaceuticals, known for its role in nucleic acids and its potential as a scaffold for drug design. Pyrimidine derivatives are often explored for their biological activities, including antiviral, antibacterial, and anticancer properties.

• Piperazine Ring: This ring is frequently used in drug design due to its ability to form hydrogen bonds and interact with biological targets. Piperazine derivatives are known for their applications in treating neurological disorders and as components of various drugs.

• Morpholine Ring: Morpholine is a heterocyclic amine that is often incorporated into pharmaceuticals for its solubility-enhancing properties and its ability to participate in hydrogen bonding, which can be crucial for drug-receptor interactions.

• Pyrazin-2-yl Substituent: Pyrazine derivatives are known for their diverse biological activities, including antimicrobial and anticancer effects. The presence of a pyrazin-2-yl group could contribute to the compound's potential pharmacological properties.

Potential Applications and Research Findings

While specific research findings on 4-{2-methyl-6-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine are not available, compounds with similar structural components have shown promise in various therapeutic areas:

• Neurological Disorders: Compounds with piperazine and pyrimidine rings have been explored for their potential in treating neurological diseases, including those involving muscarinic receptors.

• Antimicrobial and Anticancer Activities: The presence of pyrazine and pyrimidine rings suggests potential antimicrobial or anticancer properties, as these scaffolds are often associated with such activities.

Synthesis and Structural Analysis

The synthesis of complex heterocyclic compounds like 4-{2-methyl-6-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine typically involves multi-step reactions, including condensation reactions and substitution reactions. Structural analysis would likely involve techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity.

Data Table: Structural Components and Potential Applications

Structural Component	Potential Applications
Pyrimidine Ring	Antiviral, Antibacterial, Anticancer
Piperazine Ring	Neurological Disorders, Drug Design
Morpholine Ring	Solubility Enhancement, Drug-Receptor Interactions
Pyrazin-2-yl Substituent	Antimicrobial, Anticancer